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For Researchers, Scientists, and Drug Development Professionals

Introduction
Amino-bis-PEG3-BCN is a heterotrifunctional linker designed for advanced bioconjugation

strategies, particularly in the development of antibody-drug conjugates (ADCs) and other

complex biomolecular constructs. This linker possesses a central secondary amine and two

bicyclo[6.1.0]nonyne (BCN) moieties, offering a versatile platform for sequential or dual

conjugations. The BCN groups are strained alkynes that readily participate in copper-free,

strain-promoted alkyne-azide cycloaddition (SPAAC) "click chemistry" with azide-functionalized

molecules.[1][2] This bioorthogonal reaction is highly efficient and proceeds under mild,

aqueous conditions, making it ideal for conjugating sensitive biomolecules.[1] The polyethylene

glycol (PEG3) spacers enhance the hydrophilicity of the linker, which can improve the solubility

and stability of the final conjugate and reduce aggregation.[1]

This document provides detailed protocols for a two-stage conjugation strategy involving an

antibody (or other carboxyl-containing biomolecule). The first stage involves the conjugation of

the antibody to the secondary amine of the Amino-bis-PEG3-BCN linker via amide bond

formation. The second stage utilizes the two BCN groups for subsequent SPAAC reactions with

azide-modified payloads, such as cytotoxic drugs or fluorescent reporters.

Chemical Properties and Reaction Scheme
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Amino-bis-PEG3-BCN's unique structure allows for a controlled, stepwise approach to

building complex bioconjugates. The central secondary amine can be coupled to an activated

carboxyl group on a biomolecule, such as an antibody, using carbodiimide chemistry (e.g., EDC

and NHS). Following this initial conjugation and purification, the two BCN arms are available for

rapid and specific reaction with azide-containing molecules.

Diagram of the overall reaction workflow:
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Stage 1: Antibody-Linker Conjugation

Stage 2: Payload Conjugation (SPAAC)
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Antibody-Linker Conjugation Workflow

Start with Antibody
in MES Buffer

Activate with EDC/NHS
(15-30 min, RT)

Optional: Desalting Column
(Buffer exchange to PBS)

Add Amino-bis-PEG3-BCN
(2h RT or overnight 4°C)

Quench with Tris or Hydroxylamine
(15-30 min, RT)

Purify by SEC

Purified Antibody-Linker
Conjugate
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Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

Antibody-BCN

[3+2] Cycloaddition
Transition State

Azide-Payload

Stable Triazole Linkage
(Final Conjugate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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